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A comprehensive guide for researchers and dental professionals on the validation of CEREC
restorations, presenting a synthesis of in vitro studies, quantitative data comparisons, and

detailed experimental methodologies.

The advent of chairside economical restoration of esthetic ceramics (CEREC) has

revolutionized restorative dentistry by offering a single-visit solution for dental crowns and other

restorations. However, the clinical success and longevity of any restoration are critically

dependent on its fit and marginal integrity. This guide provides an objective comparison of the

fit of CEREC restorations with conventional and other CAD/CAM alternatives, supported by

experimental data from various in vitro studies.

Quantitative Comparison of Marginal and Internal Fit
The marginal gap, the vertical distance between the restoration margin and the tooth

preparation, is a crucial indicator of a restoration's fit. A smaller marginal gap is associated with

a lower risk of cement dissolution, microleakage, and secondary caries. The internal fit refers to

the space between the internal surface of the restoration and the prepared tooth structure,

which can affect the restoration's stability and fracture resistance.

Numerous in vitro studies have quantified the marginal and internal gaps of CEREC
restorations and compared them to other fabrication methods. The following tables summarize

the findings from several key studies.

Table 1: Comparison of Marginal Gap (in micrometers)
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Study
CEREC
System

CEREC
Marginal Gap
(Mean ± SD)

Conventional
Crown
Marginal Gap
(Mean ± SD)

Other
CAD/CAM
Systems
Marginal Gap
(Mean ± SD)

Nakamura et al.

(2003)[1]
CEREC 3

53 - 67

(depending on

luting space)

- -

Yücel et al.

(2006)[2]
CEREC 3 47.4 ± 5 -

In-Ceram: 94.9 ±

10; IPS Empress

2: 41.5 ± 7;

Celay: 27.8 ± 4

Tsitrou et al.

(2007)[3]
CEREC 3

91 - 105 (silicone

replica); 75 - 102

(resin cement)

- -

Demir et al.

(2014)[4][5]
CEREC inLab

50 - 160 (before

cementation)
-

Lithium disilicate

press: (not

specified)

Alammari et al.

(2022)[6]

CEREC inLab

MC XL
56.9 ± 5.7 -

Prefabricated

Zirconia Crowns:

(not specified)

Anonymous

(2025)[7]
CAD/CAM 54.2 ± 8.5 89.7 ± 12.4 -

Massoud et al.

(2024)[8]

CEREC (direct

scan)
91.32 ± 27.47 123.03 ± 28.17

CEREC (indirect

scan): 99.01 ±

41.95

Table 2: Comparison of Internal Gap (in micrometers)
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Study
CEREC
System

CEREC
Internal Gap
(Mean ± SD)

Conventional
Crown Internal
Gap (Mean ±
SD)

Other
CAD/CAM
Systems
Internal Gap
(Mean ± SD)

Nakamura et al.

(2003)[1][9]
CEREC 3 116 - 162 - -

Note: The wide range of reported values can be attributed to variations in study methodologies,

including the type of tooth, preparation design, luting agent, and measurement technique used.

[3]

Experimental Protocols for Fit Assessment
Accurate and reproducible measurement of marginal and internal fit is paramount in validating

the performance of dental restorations. The following are detailed methodologies for commonly

employed experimental techniques.

The Replica Technique
The replica technique is a non-destructive method used to measure the marginal and internal

gaps of restorations.[3][10][11][12][13][14] It involves filling the restoration with a light-body

silicone material and seating it onto the prepared tooth or die.[12][13] After the silicone has set,

the restoration is carefully removed, leaving a replica of the cement space.[13] This replica is

then sectioned and measured under a microscope to determine the gap dimensions at various

points.[13]

Workflow for the Replica Technique
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Preparation Measurement

Apply light-body silicone to the intaglio of the crown Seat the crown onto the master die with constant pressure Allow silicone to set completely Carefully remove the crown and the silicone replica Section the replica at predefined locations Measure the thickness of the silicone film under a microscope

Scanning

3D Reconstruction

Analysis

Mount the restored tooth in the micro-CT scanner

Acquire a series of 2D X-ray projections

Reconstruct the 2D projections into a 3D volumetric dataset

Segment the tooth and restoration structures

Virtually section the 3D model

Measure the marginal and internal gaps at multiple points using software
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Specimen Preparation

Sectioning

Destructive

Conductive Coating

SEM Imaging

High Magnification

Gap Measurement

High Precision

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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